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Compound Focus: Lithium, 1-pentynyl-

CAS No.: 18643-50-0

Cat. No.: S8807662

Chemical Profile of Lithium 1-Pentynyl-

The table below summarizes the key identifiers and physical properties of this reagent [1].

Property Description

CAS Number 18643-50-0

IUPAC Name lithium;pent-1-yne

Molecular Formula CsHyoLi

Molecular Weight 74.1 g/mol

Canonical SMILES [Li+].CCCCH#[C-]

Key Structural Feature Terminal alkyne group with lithium counterion

Applications and Reactivity
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As an organolithium reagent, Lithium 1-pentynyl- is a strong nucleophile and base. Its primary applications

in organic synthesis are summarized below [1].

Application . -
Description & Utility
Category
Nucleophilic Acts as a carbon nucleophile, attacking electrophiles like carbonyl compounds
Addition (aldehydes, ketones) to form propargylic alcohols after hydrolysis.
Deprotonation Can deprotonate weak acids, generating new carbanions for further reaction with
electrophiles.
Coupling Used in carbon-carbon bond-forming coupling reactions to build larger, more
Reactions complex organic molecules.

Material Science Serves as a building block or initiator in polymer chemistry and the development
of new materials.

Handling and Synthesis Considerations

While exact protocols are unavailable, working with this reagent requires strict safety measures and

controlled synthesis conditions [1] [2] [3].

¢ Handling and Stability: Lithium 1-pentynyl- is highly air- and moisture-sensitive. It must be
handled under an inert atmosphere (e.g., argon or nitrogen) using rigorously anhydrous solvents and
Schlenk-line techniques. It is typically prepared and used in situ rather than isolated and stored [1] [3].

¢ Synthesis: A common route to this and similar lithium acetylides is the direct lithiation of the
terminal alkyne. This involves treating 1-pentyne with a strong lithium base, such as n-butyllithium,
in an aprotic solvent like tetrahydrofuran (THF) or diethyl ether at low temperatures (e.g., -78 °C to O
°C) [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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